Cas no 2171665-95-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)carbamoylpropanoic acid
• CAS No: 2171665-95-3
• MF: C₂₃H₂₂N₄O₅
• MW: 434.444585323334
• CID: 6161078
• PubChem ID: 165538311
• Update Time: 2025-06-14

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)carbamoylpropanoic acid
• 2171665-95-3
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(1-methyl-1H-imidazol-2-yl)carbamoyl]propanoic acid
• EN300-1512777

• Inchi： 1S/C23H22N4O5/c1-27-11-10-24-22(27)26-21(30)19(12-20(28)29)25-23(31)32-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-11,18-19H,12-13H2,1H3,(H,25,31)(H,28,29)(H,24,26,30)
• InChI Key： ZHZXKSMDSNJNPD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1=NC=CN1C)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.15901982g/mol
• Monoisotopic Mass: 434.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 123Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)carbamoylpropanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)carbamoylpropanoic acid (CAS No. 2171665-95-3)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)carbamoylpropanoic acid (CAS No. 2171665-95-3) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring both Fmoc (9H-fluoren-9-ylmethoxycarbonyl) and 1-methyl-1H-imidazole moieties, makes it a valuable building block for designing bioactive molecules. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "imidazole-based peptide linkers," reflecting its relevance in drug discovery and bioconjugation.

The compound's carboxylic acid and carbamoyl functional groups enable versatile reactivity, particularly in solid-phase peptide synthesis (SPPS). With growing interest in "targeted drug delivery" and "precision medicine," this molecule is often explored for its potential to enhance peptide stability and bioavailability. Its CAS No. 2171665-95-3 is a critical identifier in chemical databases, ensuring accurate sourcing for labs focusing on "high-throughput screening" or "structure-activity relationship (SAR) studies."

Recent trends highlight its role in developing "peptide-based therapeutics," a hot topic due to their lower toxicity compared to small-molecule drugs. The 1-methyl-1H-imidazol-2-yl group contributes to hydrogen bonding interactions, a feature frequently queried in "molecular docking simulations." Analytical techniques like HPLC and mass spectrometry are essential for quality control, addressing common search queries such as "purity analysis of Fmoc compounds."

In bioconjugation, the compound’s Fmoc group allows selective deprotection under mild conditions, aligning with the demand for "green chemistry" in synthetic protocols. Its compatibility with automated peptide synthesizers further boosts its utility in industrial-scale production. Researchers also investigate its derivatives for "enzyme inhibition" applications, leveraging the imidazole ring’s affinity for metalloenzymes.

Storage recommendations typically include anhydrous conditions and low temperatures, as moisture may compromise the carbamoyl integrity. This aligns with lab safety searches like "handling hygroscopic amino acid derivatives." The compound’s spectral data (e.g., NMR, IR) is often requested for verification, underscoring its role in "quality-by-design (QbD)" frameworks.

As the pharmaceutical industry shifts toward "personalized therapies," 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-2-yl)carbamoylpropanoic acid remains pivotal for creating tailored peptide architectures. Its dual functionality addresses both protection and conjugation needs, making it a staple in journals covering "advanced peptide chemistry." Future research may explore its use in "biodegradable drug carriers," a trending niche in sustainable pharmacology.